Cas no 1246548-85-5 (3-Cyano-5-phenyl-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 3-Cyano-5-phenyl-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1246548-85-5
• MF: C₁₄H₉N₃
• MW: 219.241362333298
• CID: 4910028
• Update Time: 2025-08-04

3-Cyano-5-phenyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-phenyl-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C14H9N3/c15-7-12-9-17-14-13(12)6-11(8-16-14)10-4-2-1-3-5-10/h1-6,8-9H,(H,16,17)
• InChI Key： QEKMEPNVMSQDPD-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)C2=CC(=CN=C12)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 313
• XLogP3: 2.7
• Topological Polar Surface Area: 52.5

Additional information on 3-Cyano-5-phenyl-1H-pyrrolo[2,3-b]pyridine

Professional Introduction to 3-Cyano-5-phenyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 1246548-85-5)

3-Cyano-5-phenyl-1H-pyrrolo[2,3-b]pyridine, with the CAS number 1246548-85-5, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic molecule, featuring a fused pyrrole and pyridine ring system, has garnered considerable attention due to its unique structural properties and potential biological activities. The presence of both a cyano group and a phenyl ring contributes to its diverse chemical reactivity, making it a valuable scaffold for the development of novel therapeutic agents.

The compound's structure, characterized by a rigid bicyclic framework, allows for multiple points of functionalization, which is crucial for designing molecules with specific pharmacological targets. In recent years, there has been growing interest in exploring the pharmacological potential of pyrrolopyridine derivatives, particularly those that exhibit inhibitory effects on various enzymes and receptors involved in critical biological pathways. The cyano group in 3-Cyano-5-phenyl-1H-pyrrolo[2,3-b]pyridine plays a pivotal role in modulating the compound's interactions with biological targets, enhancing its binding affinity and selectivity.

Recent studies have highlighted the compound's promising activity in the context of oncology research. Specifically, derivatives of this scaffold have shown inhibitory effects on kinases and other enzymes that are aberrantly expressed in cancer cells. The phenyl ring further contributes to the molecule's ability to engage with specific amino acid residues in target proteins, improving its overall efficacy. Researchers have leveraged computational modeling and high-throughput screening techniques to identify optimized analogs of this compound that exhibit enhanced potency and reduced toxicity.

The synthesis of 3-Cyano-5-phenyl-1H-pyrrolo[2,3-b]pyridine involves multi-step organic transformations, including cyclization reactions and functional group interconversions. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. The development of efficient synthetic routes has been instrumental in facilitating further structural modifications and lead optimization efforts.

In addition to its potential in oncology, this compound has also been investigated for its antimicrobial properties. Preliminary studies suggest that derivatives of 3-Cyano-5-phenyl-1H-pyrrolo[2,3-b]pyridine can disrupt bacterial cell wall synthesis and inhibit the growth of drug-resistant strains. This finding is particularly relevant in light of the increasing prevalence of antibiotic-resistant pathogens worldwide. The ability to develop novel antimicrobial agents is critical for addressing emerging health challenges and improving patient outcomes.

The pharmacokinetic profile of 3-Cyano-5-phenyl-1H-pyrrolo[2,3-b]pyridine is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been utilized to characterize the compound's metabolic pathways and identify key intermediates. These insights have informed the design of more stable and bioavailable derivatives.

The regulatory landscape for new pharmaceutical compounds necessitates rigorous testing to ensure safety and efficacy before they can be approved for clinical use. Researchers are employing innovative approaches, including organotypic models and patient-derived cell lines, to evaluate the potential therapeutic benefits of 3-Cyano-5-phenyl-1H-pyrrolo[2,3-b]pyridine derivatives. These preclinical studies provide valuable data that can guide subsequent clinical trials and accelerate the drug development process.

The interdisciplinary nature of modern drug discovery underscores the importance of collaboration between chemists, biologists, pharmacologists, and clinicians. By integrating knowledge from various scientific disciplines, researchers can develop more effective therapeutic strategies tailored to specific disease states. The study of compounds like 3-Cyano-5-phenyl-1H-pyrrolo[2,3-b]pyridine exemplifies this collaborative approach, as it bridges fundamental chemical research with applied medicinal chemistry.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications beyond oncology and antimicrobial treatments. Exploration into its potential as a tool for neurological disorders or inflammatory diseases is also underway. As our understanding of complex biological systems continues to evolve, compounds like 3-Cyano-5-phenyl-1H-pyrrolo[2,3-b]pyridine are poised to play a pivotal role in addressing unmet medical needs.